Cas no 16048-08-1 (D-Galacturonic Acid Methyl Ester)

D-Galacturonic Acid Methyl Ester Properties

Names and Identifiers

• D-Galacturonic acid,methyl ester
• methyl (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate
• Galacturonicacid,methyl ester,D-(8CI)
• Methyl D-galacturonate
• Methyl O-D-galacturonate
• D-GALACTURONIC ACID METHYL ESTER
• (2S,3R,4S,5R)-Methyl 2,3,4,5-tetrahydroxy-6-oxohexanoate
• +Expand

• InChIKey： UNSKAUSCLTVFGO-KCDKBNATSA-N
• Inchi： 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h2-6,9-12H,1H3/t3-,4+,5+,6-/m0/s1
• SMILES： O=C[C@@H]([C@H]([C@H]([C@@H](C(OC)=O)O)O)O)O

Computed Properties

• Exact Mass: 208.05800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.05830272g/mol
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: -3.04070
• PSA: 116.45000
• Boiling Point: 492.7±45.0 °C at 760 mmHg
• Melting Point: 147 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 203.4±22.2 °C
• Color/Form: No data available
• pka: 12.09±0.20(Predicted)
• Density: 1.5±0.1 g/cm3